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Therapeutic Index of Hydroxydione

The provided data for hydroxydione comes from a historical animal study [1]. The therapeutic index (TI)

is a measure of a drug's safety, calculated as the ratio between the toxic dose and the therapeutic dose. A

higher TI generally indicates a wider safety margin.

The study reported the following therapeutic indices for hydroxydione by intravenous injection [1]:

Species Therapeutic Index

Mice 11.6

Rats 7.8

Rabbits 6.3

The study concluded that due to this "wide range of safety" and minimal impact on heart and respiration,

hydroxydione showed promise as superior to ultra-short-acting thiobarbiturates for clinical anesthesia at the

time [1].
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Comparing Modern Anesthetic Potency

For modern anesthetics, the standard measure of potency is the Minimum Alveolar Concentration (MAC),

not the therapeutic index [2]. MAC is the concentration of inhaled anesthetic needed to prevent movement in

50% of patients in response to a surgical stimulus. A lower MAC value indicates a more potent anesthetic.

The following table lists the MAC values for some common inhalational anesthetics [2]:

Anesthetic Agent Minimum Alveolar Concentration (MAC)

Halothane 0.75%

Isoflurane 1.4%

Sevoflurane 2.0%

Desflurane 6.6%

Nitrous Oxide 104%

It is important to note that MAC and Therapeutic Index are different metrics and cannot be directly

compared. MAC measures potency, while TI measures safety margin. A comprehensive comparison of

therapeutic indices across anesthetics would require standardized experimental data that appears unavailable

for hydroxydione relative to modern drugs.

Experimental Protocol for Anesthetic Assessment

The methodology for determining the therapeutic index of hydroxydione, as cited, involved animal models.

The general workflow for such classic evaluations can be summarized as follows:
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Start: Drug Evaluation

Animal Models:
Mice, Rats, Rabbits

1. Establish Dose-Response Curve
(Determine ED50)

2. Establish Toxicity Curve
(Determine LD50)

3. Calculate Therapeutic Index
(TI = LD50 / ED50)

Outcome: Safety Margin Assessment

Click to download full resolution via product page

Key Experimental Steps [1]:

Objective: To determine the safety margin of hydroxydione by calculating its Therapeutic Index in
various animal species.

Procedure:
Dose-Response for Efficacy: Different doses of hydroxydione were administered

intravenously or orally to groups of mice, rats, and rabbits. The effective dose for 50% of the
population (ED50) to achieve a state of surgical anesthesia was determined.

Dose-Response for Toxicity: Increasing doses of hydroxydione were administered to similar
animal groups to determine the lethal dose for 50% of the population (LD50).

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s600403?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0022356525116273
https://www.smolecule.com/products/s600403?utm_src=pdf-body
https://www.smolecule.com/products/s600403?utm_src=pdf-body
https://www.smolecule.com/products/s600403?utm_src=pdf-body
https://www.smolecule.com/products/s600403?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Calculation: The Therapeutic Index (TI) for each species was calculated using the formula TI =
LD50 / ED50 [1].

Outcome Analysis: The TIs across species (6.3 to 11.6) were compared, and the drug was noted for

its low acute toxicity and minimal cardiac/respiratory depression compared to thiobarbiturates like
thiopental [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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